Cas no 66319-18-4 (methyl 5-ethyl-4-oxothiolane-3-carboxylate)

methyl 5-ethyl-4-oxothiolane-3-carboxylate structure
66319-18-4 structure
Product Name:methyl 5-ethyl-4-oxothiolane-3-carboxylate
CAS No:66319-18-4
MF:C8H12O3S
MW:188.244081497192
MDL:MFCD30565101
CID:396483
PubChem ID:19688656
Update Time:2025-04-19

methyl 5-ethyl-4-oxothiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 5-ethyltetrahydro-4-oxo-, methyl ester
    • methyl 5-ethyl-4-oxothiolane-3-carboxylate
    • SCHEMBL8492515
    • 66319-18-4
    • DTXSID20599204
    • MDL: MFCD30565101
    • Inchi: 1S/C8H12O3S/c1-3-6-7(9)5(4-12-6)8(10)11-2/h5-6H,3-4H2,1-2H3
    • InChI Key: GYRUOPDPCRVSED-UHFFFAOYSA-N
    • SMILES: S1CC(C(=O)OC)C(C1CC)=O

Computed Properties

  • Exact Mass: 188.05076
  • Monoisotopic Mass: 188.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • PSA: 43.37

methyl 5-ethyl-4-oxothiolane-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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methyl 5-ethyl-4-oxothiolane-3-carboxylate
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$0.0 2023-02-26
Enamine
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methyl 5-ethyl-4-oxothiolane-3-carboxylate
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